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Cat. No.: B599322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Polysucrose 400, a

synthetic polymer widely utilized in scientific research. This document will delve into its

alternative names and synonyms found in scientific literature, present its key physicochemical

properties in a structured format, and provide detailed experimental protocols for its primary

applications. Furthermore, this guide includes visual representations of key processes and

relationships to facilitate a deeper understanding of its utility.

Nomenclature: Unraveling the Synonyms of
Polysucrose 400
In scientific literature and commercial products, Polysucrose 400 is identified by several

names. Understanding these synonyms is crucial for comprehensive literature searches and

product sourcing. The primary identifier for this compound is its CAS (Chemical Abstracts

Service) number: 26873-85-8.[1][2][3]

The most common trade name for Polysucrose 400 is Ficoll® 400.[1][3][4] "Ficoll" is a

registered trademark, and many laboratory protocols and publications use this name

interchangeably with Polysucrose 400.[5] Chemically, it is a synthetic, high-molecular-weight

polymer created by the copolymerization of sucrose and epichlorohydrin.[6][7][8] This leads to

its more descriptive chemical names:
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Sucrose-epichlorohydrin copolymer[1][4]

Poly(sucrose-co-epichlorhydrin)[1][4]

Sucrose polymer with 1-chloro-2,3-epoxypropane[1][4]

The "400" in its name refers to its average molecular weight of approximately 400,000 g/mol .

[3][9]
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Common Synonyms & Trade Names

Chemical NamesPolysucrose 400

Ficoll® 400is commonly known as

Sucrose-epichlorohydrin copolymer

is chemically

Ficoll

Poly(sucrose-co-epichlorhydrin) Sucrose polymer with 1-chloro-2,3-epoxypropane

Sample Preparation

Density Gradient Centrifugation

Cell Harvesting & Washing

Dilute whole blood
with PBS (1:1)

Carefully layer diluted blood
onto Ficoll-Paque™

Add Ficoll-Paque™
to centrifuge tube

Centrifuge at 400 x g for 30-40 min
(20°C, brake off)

Aspirate plasma, then collect
the PBMC 'buffy coat' layer

Wash PBMCs with PBS
(300 x g for 10 min)

Resuspend PBMC pellet
for downstream applications
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Southern Blotting Workflow Role of Denhardt's Solution

Transfer of DNA fragments from
agarose gel to membrane

Prehybridization (Blocking)

Hybridization with labeled probe

blocks non-specific binding sites
on the membrane

Post-hybridization washes

Detection of hybridized probe

Denhardt's Solution
(contains Polysucrose 400)

is a key component of
the prehybridization buffer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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